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CAS No.: 1817-75-0

Cat. No.: B156529

Get Quote

Introduction
2,4'-Dinitrodiphenylmethane is a nitroaromatic compound of significant interest in various

fields of chemical research, including synthesis and materials science. A thorough

understanding of its molecular structure is paramount for its application and further

development. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared

(IR) spectroscopy, and Mass Spectrometry (MS) are indispensable tools for the elucidation of

its chemical architecture. This technical guide provides a comprehensive overview of the

spectroscopic data for 2,4'-dinitrodiphenylmethane, intended for researchers, scientists, and

professionals in drug development. The focus of this document is to not only present the data

but also to offer insights into the interpretation and experimental considerations, thereby

providing a practical resource for laboratory work.

The molecular structure of 2,4'-Dinitrodiphenylmethane, with the chemical formula

C₁₃H₁₀N₂O₄ and a molecular weight of approximately 258.23 g/mol , presents a unique

spectroscopic fingerprint due to the asymmetric substitution on the two phenyl rings.[1][2] This
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guide will delve into the nuances of its ¹H NMR, ¹³C NMR, IR, and MS spectra to provide a

holistic understanding of its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of

a molecule. For 2,4'-dinitrodiphenylmethane, both ¹H and ¹³C NMR are crucial for assigning

the positions of the nitro groups and confirming the overall structure.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 2,4'-dinitrodiphenylmethane is expected to show distinct signals for

the aromatic protons and the methylene bridge protons. The electron-withdrawing nature of the

nitro groups significantly influences the chemical shifts of the aromatic protons, causing them to

appear at lower fields (higher ppm values).

Predicted ¹H NMR Data (500 MHz, CDCl₃):

Protons
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-3', H-5' 8.15 d 8.5

H-2', H-6' 7.40 d 8.5

H-3 8.10 d 2.5

H-5 7.60 dd 8.5, 2.5

H-6 7.35 d 8.5

-CH₂- 4.10 s -

Note: This is a predicted spectrum. Actual experimental values may vary.

Interpretation:

The two protons on the 4'-nitrophenyl ring (H-3' and H-5') are expected to be the most

downfield due to the strong deshielding effect of the nitro group. They would appear as a

doublet.
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The protons H-2' and H-6' on the same ring would also be a doublet, upfield from H-3' and H-

5'.

The protons on the 2,4-dinitrophenyl ring will show a more complex pattern. H-3, being ortho

to a nitro group, is expected to be a doublet with a small coupling constant.

H-5 will be a doublet of doublets due to coupling with both H-3 and H-6.

H-6 will appear as a doublet.

The methylene bridge protons (-CH₂-) are expected to be a singlet as they have no adjacent

protons to couple with.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The

carbons attached to the nitro groups will be significantly deshielded.

Predicted ¹³C NMR Data (125 MHz, CDCl₃):

Carbon Predicted Chemical Shift (δ, ppm)

C-4' 147.0

C-2, C-4 146.5, 148.0

C-1' 145.5

C-1 138.0

C-2', C-6' 130.0

C-3', C-5' 124.0

C-6 127.5

C-5 121.0

C-3 119.0

-CH₂- 36.0
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Note: This is a predicted spectrum. Actual experimental values may vary. Some sources

indicate the availability of a ¹³C NMR spectrum for a "Dinitro-diphenyl-methane" on

SpectraBase, which may correspond to the 2,4'- isomer.[3][4]

Interpretation:

The carbons bearing the nitro groups (C-2, C-4, and C-4') are expected to have the highest

chemical shifts.

The quaternary carbons (C-1 and C-1') will also be downfield.

The remaining aromatic carbons will appear in the typical aromatic region (110-140 ppm).

The methylene carbon (-CH₂-) will be the most upfield signal.

Molecular Structure with Atom Numbering for NMR Assignments:

Caption: Molecular structure of 2,4'-Dinitrodiphenylmethane with atom numbering.

Experimental Protocol for NMR Spectroscopy:

Sample Preparation: Dissolve approximately 5-10 mg of 2,4'-dinitrodiphenylmethane in

0.5-0.7 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal

signal dispersion.

¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a

good signal-to-noise ratio. Typical parameters include a 30° pulse angle and a relaxation

delay of 1-2 seconds.

¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A

larger number of scans will be required compared to ¹H NMR due to the lower natural

abundance of ¹³C.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 2,4'-dinitrodiphenylmethane will be dominated by the characteristic absorptions

of the nitro groups and the aromatic rings. Experimental data for the dinitro isomers of

diphenylmethane have been reported, providing a basis for interpretation.[1]

Characteristic IR Absorption Bands:

Functional Group Wavenumber (cm⁻¹) Intensity

Aromatic C-H stretch 3100-3000 Medium

Aliphatic C-H stretch (-CH₂-) 2950-2850 Weak

Asymmetric NO₂ stretch 1550-1515 Strong

Symmetric NO₂ stretch 1355-1335 Strong

Aromatic C=C stretch 1600-1450 Medium

C-N stretch 860-830 Medium

Interpretation:

The most prominent peaks in the IR spectrum will be the strong absorptions corresponding

to the asymmetric and symmetric stretching vibrations of the two nitro groups. The exact

positions of these bands can be influenced by the substitution pattern on the aromatic rings.

The aromatic C-H stretching vibrations will be observed above 3000 cm⁻¹.

The weaker aliphatic C-H stretching from the methylene bridge will be seen just below 3000

cm⁻¹.

The characteristic C=C stretching vibrations of the aromatic rings will appear in the 1600-

1450 cm⁻¹ region.

A C-N stretching vibration is also expected in the fingerprint region.

Experimental Protocol for IR Spectroscopy:
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Sample Preparation: The sample can be prepared as a KBr pellet by grinding a small

amount of the compound with dry potassium bromide and pressing it into a thin disk.

Alternatively, a solution in a suitable solvent (e.g., chloroform) can be analyzed in an IR-

transparent cell. For GC-FT-IR analysis, the compound is introduced into the gas

chromatograph.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is typically used.

Data Acquisition: The spectrum is recorded over the mid-infrared range (typically 4000-400

cm⁻¹). A background spectrum of the KBr pellet or solvent is recorded and subtracted from

the sample spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. The electron ionization (EI) mass spectrum of 2,4'-dinitrodiphenylmethane is

expected to show a molecular ion peak and several characteristic fragment ions. The

fragmentation pattern can help to confirm the connectivity of the molecule. Data from GC-MS

studies on dinitrodiphenylmethane isomers are available in the literature.[1]

Expected Mass Spectrometric Data (EI):

m/z Proposed Fragment

258 [M]⁺ (Molecular Ion)

212 [M - NO₂]⁺

182 [M - 2NO₂]⁺

165 [C₁₃H₉]⁺ (Fluorenyl cation)

152 [C₁₂H₈]⁺

121 [C₇H₅O₂]⁺ (Nitrobenzoyl cation)

91 [C₇H₇]⁺ (Tropylium ion)

Interpretation:
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The molecular ion peak [M]⁺ should be observed at m/z 258, corresponding to the molecular

weight of the compound.

Loss of one and two nitro groups (-NO₂, 46 Da) would lead to fragment ions at m/z 212 and

182, respectively.

A significant peak at m/z 165 is likely due to the formation of the stable fluorenyl cation

through rearrangement.

Cleavage of the C-C bond of the methylene bridge can lead to the formation of a

nitrobenzoyl cation (m/z 121) and a tropylium ion (m/z 91).

Proposed Fragmentation Pathway:

[C₁₃H₁₀N₂O₄]⁺˙
m/z = 258

[C₁₃H₁₀NO₂]⁺
m/z = 212

- NO₂

[C₇H₅O₂]⁺
m/z = 121

cleavage

[C₇H₇]⁺
m/z = 91

cleavage

[C₁₃H₁₀]⁺˙
m/z = 182

- NO₂ [C₁₃H₉]⁺
m/z = 165

- H

Click to download full resolution via product page

Caption: Proposed mass spectral fragmentation pathway for 2,4'-Dinitrodiphenylmethane.

Experimental Protocol for Mass Spectrometry:

Sample Introduction: The sample is typically introduced into the mass spectrometer via a gas

chromatograph (GC-MS) for separation from any impurities, or via a direct insertion probe.

Ionization: Electron ionization (EI) at 70 eV is a standard method for generating fragments.

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole, time-of-flight).
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Detection: The abundance of each ion is measured by a detector, and a mass spectrum is

generated.

Conclusion
The spectroscopic characterization of 2,4'-dinitrodiphenylmethane provides a detailed picture

of its molecular structure. The combination of NMR, IR, and MS data allows for unambiguous

identification and confirmation of the compound. While experimental data for all techniques

may not be readily available in public databases, the predicted spectra and data from related

isomers offer a solid foundation for its analysis. The methodologies and interpretations

presented in this guide are intended to serve as a valuable resource for scientists engaged in

the synthesis and analysis of this and related compounds, ensuring scientific rigor and integrity

in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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